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Compound of Interest

Compound Name: Enteromycin

Cat. No.: B14764351 Get Quote

Enteromycin, also known as seligocidin, is an antibiotic compound isolated from Streptomyces

species. First identified in Streptomyces albireticuli and S. achromogenes, this compound has

the chemical formula C6H8N2O5 and is registered under the CAS number 3552-16-7.[1][2]

Despite its early discovery, enteromycin has not been the subject of extensive recent

research, and detailed information regarding its biological activity and mechanism of action

remains scarce in publicly available scientific literature.

Chemical and Physical Properties
Enteromycin is an amino-acid derivative.[2] Its chemical structure reveals a unique nitro

group, a feature that is relatively uncommon in natural products. The IUPAC name for

enteromycin is 2-[[(E)-2-carboxyethenyl]amino]-N-methoxy-2-oxoethanimine oxide.[2]

Property Value Source

Molecular Formula C6H8N2O5 [2]

Molecular Weight 188.14 g/mol [2]

CAS Registry Number 3552-16-7 [1]

The compound is reported to be unstable to heat, acid, and alkali.[1] It is sparingly soluble in

water and other common solvents.[1]
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Biological Activity and Mechanism of Action
While identified as an antibiotic, detailed studies elucidating the specific mechanism of action of

enteromycin are not readily available in the current body of scientific literature. The initial

research from the mid-20th century identified its antibiotic properties, but further significant

development or detailed mechanistic studies appear to be limited.[1] An official monograph on

the compound has been retired, suggesting a potential lack of continued interest or clinical

development.[1]

Due to the absence of published data on its mechanism of action, no signaling pathways or

detailed experimental workflows can be depicted. The creation of diagrams illustrating its

biological activity is therefore not possible at this time.

Experimental Data and Protocols
A comprehensive search of scientific databases did not yield any quantitative data from efficacy

studies, such as IC50 or EC50 values, that would be necessary for a detailed technical guide.

Similarly, specific and detailed experimental protocols for the isolation, synthesis, or biological

assays of enteromycin are not described in the available literature. Without this foundational

information, a thorough in-depth technical guide as requested cannot be constructed.

In conclusion, while enteromycin/seligocidin is a known chemical entity with antibiotic origins,

the lack of substantial and recent research into its biological properties prevents a

comprehensive technical analysis. For researchers and drug development professionals, this

compound represents a largely unexplored area of natural product chemistry and antibiotic

research. Further investigation would be required to determine its potential as a therapeutic

agent and to elucidate its mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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